Cas no 14716-59-7 (5-Isoxazolemethanamine,N,N,a-trimethyl-3-phenyl-,hydrochloride (1:1))

• Product Name: 5-Isoxazolemethanamine,N,N,a-trimethyl-3-phenyl-,hydrochloride (1:1)
• CAS No: 14716-59-7
• MF: C₁₃H₁₇ClN₂O
• MW: 252.739882230759
• CID: 181895
• PubChem ID: 26829
• Update Time: 2025-04-19

5-Isoxazolemethanamine,N,N,a-trimethyl-3-phenyl-,hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 5-Isoxazolemethanamine,N,N,a-trimethyl-3-phenyl-,hydrochloride (1:1)
• dimethyl-[1-(3-phenyl-1,2-oxazol-5-yl)ethyl]azanium,chloride
• 3-Phenyl-5-(1-(dimethylamino)ethyl)isoxazole hydrochloride
• 14716-59-7
• ISOXAZOLE, 5-(1-(DIMETHYLAMINO)ETHYL)-3-PHENYL-, HYDROCHLORIDE

• Inchi： 1S/C13H16N2O.ClH/c1-10(15(2)3)13-9-12(14-16-13)11-7-5-4-6-8-11;/h4-10H,1-3H3;1H
• InChI Key： NFQBUDFQIYPMLR-UHFFFAOYSA-N
• SMILES： [Cl-].O1C(=CC(C2C=CC=CC=2)=N1)C(C)[NH+](C)C

Computed Properties

• Exact Mass: 234.97
• Monoisotopic Mass: 252.1029409g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 214
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.5Ų

Experimental Properties

• PSA: 31.93